Cas no 1157685-94-3 (2-4-(Cyclohexylamino)phenylacetonitrile)

• Product Name: 2-4-(Cyclohexylamino)phenylacetonitrile
• CAS No: 1157685-94-3
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 4573871
• Update Time: 2025-10-28

2-4-(Cyclohexylamino)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(cyclohexylamino)phenyl]acetonitrile
• 2-4-(Cyclohexylamino)phenylacetonitrile

• Inchi： 1S/C14H18N2/c15-11-10-12-6-8-14(9-7-12)16-13-4-2-1-3-5-13/h6-9,13,16H,1-5,10H2
• InChI Key： GTEHIRQTNHTJRU-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(NC2CCCCC2)C=C1

Additional information on 2-4-(Cyclohexylamino)phenylacetonitrile

2-4-(Cyclohexylamino)phenylacetonitrile (CAS No. 1157685-94-3): A Comprehensive Overview

2-4-(Cyclohexylamino)phenylacetonitrile (CAS No. 1157685-94-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexylamino and phenylacetonitrile moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-4-(Cyclohexylamino)phenylacetonitrile consists of a cyclohexylamine group attached to a phenylacetonitrile backbone. The cyclohexylamine moiety contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins. Meanwhile, the phenylacetonitrile segment imparts additional stability and reactivity, making the molecule suitable for a wide array of chemical modifications and derivatizations.

Recent studies have highlighted the potential of 2-4-(Cyclohexylamino)phenylacetonitrile in the treatment of various diseases. One notable area of research is its application in neurodegenerative disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it was found to inhibit the activation of microglia and reduce oxidative stress, thereby mitigating neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, 2-4-(Cyclohexylamino)phenylacetonitrile has shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and pro-apoptotic activities against various cancer cell lines. For instance, a study in the Cancer Research journal reported that 2-4-(Cyclohexylamino)phenylacetonitrile selectively induced apoptosis in breast cancer cells by disrupting mitochondrial membrane potential and activating caspase cascades. These findings suggest that this compound could be a potential lead for developing novel anticancer agents.

The pharmacokinetic properties of 2-4-(Cyclohexylamino)phenylacetonitrile have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it has a moderate plasma protein binding capacity and is primarily metabolized by cytochrome P450 enzymes, leading to the formation of several metabolites that are efficiently excreted via urine and feces.

To further enhance its therapeutic potential, researchers have explored various chemical modifications of 2-4-(Cyclohexylamino)phenylacetonitrile. For example, substituting different functional groups on the phenyl ring or modifying the cyclohexylamine moiety can significantly alter the compound's biological activity and pharmacological properties. These modifications have led to the development of several analogs with improved potency and selectivity for specific targets.

In conclusion, 2-4-(Cyclohexylamino)phenylacetonitrile (CAS No. 1157685-94-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in advancing medical treatments for various diseases.